Tert-butyl 4-tert-butyl-1,3-thiazole-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Typically, a compound like this would be an organic molecule containing a thiazole ring, which is a ring structure consisting of three carbon atoms, one nitrogen atom, and one sulfur atom . The “tert-butyl” groups attached to the thiazole ring are branches consisting of a central carbon atom bonded to three other carbon atoms .
Synthesis Analysis
The synthesis of such compounds usually involves reactions like nucleophilic substitution or coupling reactions . The exact method would depend on the starting materials and the specific conditions required for the reaction .Molecular Structure Analysis
The molecular structure of a compound can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry . These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups. Thiazoles can participate in a variety of reactions, including electrophilic and nucleophilic substitutions .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound like this could be determined using various analytical techniques. These might include measuring its melting point, boiling point, solubility in different solvents, and its reactivity with common chemical reagents .Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
79247-76-0 |
---|---|
Molecular Formula |
C12H19NO2S |
Molecular Weight |
241.35 g/mol |
IUPAC Name |
tert-butyl 4-tert-butyl-1,3-thiazole-2-carboxylate |
InChI |
InChI=1S/C12H19NO2S/c1-11(2,3)8-7-16-9(13-8)10(14)15-12(4,5)6/h7H,1-6H3 |
InChI Key |
LSCIFEZASZDKDE-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CSC(=N1)C(=O)OC(C)(C)C |
Canonical SMILES |
CC(C)(C)C1=CSC(=N1)C(=O)OC(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.